Cas no 2171648-40-9 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid
• CAS No: 2171648-40-9
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6518525
• PubChem ID: 165562232
• Update Time: 2025-06-07

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid
• EN300-1567717
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanoyl]-4-methylpiperidine-4-carboxylic acid
• 2171648-40-9

• Inchi： 1S/C27H32N2O6/c1-17(34-3)23(24(30)29-14-12-27(2,13-15-29)25(31)32)28-26(33)35-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,12-16H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： AQJGRWYHYJCQQC-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCN(C(C(C(C)OC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid

Comprehensive Analysis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid (CAS No. 2171648-40-9)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid (CAS No. 2171648-40-9) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in modern drug development, particularly in the synthesis of complex peptides and small-molecule therapeutics. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the 4-methylpiperidine-4-carboxylic acid backbone, make it a versatile building block for researchers.

The Fmoc group is widely recognized for its stability under basic conditions and its ease of removal under mild acidic conditions, making it a preferred choice in solid-phase peptide synthesis (SPPS). This characteristic aligns with the growing demand for green chemistry and sustainable synthesis methods, as it reduces the need for harsh reagents. The 3-methoxybutanoyl moiety further enhances the compound's solubility and reactivity, addressing common challenges in peptide coupling reactions.

Recent trends in pharmaceutical research highlight the importance of modified amino acids like this compound. With the rise of personalized medicine and targeted drug delivery systems, researchers are increasingly exploring non-natural amino acids to improve drug stability, bioavailability, and specificity. The 4-methylpiperidine ring in this molecule offers conformational rigidity, which can be crucial for designing peptide-based therapeutics with enhanced binding affinity to biological targets.

From a synthetic chemistry perspective, the compound's CAS No. 2171648-40-9 serves as a unique identifier that facilitates precise communication among researchers and regulatory bodies. This is particularly important in the context of intellectual property protection and patent filings, where accurate chemical identification is paramount. The pharmaceutical industry's increasing focus on patent cliffs and generic drug development has made such specific identifiers even more valuable.

The application of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid extends beyond traditional peptide synthesis. Recent studies have explored its potential in bioconjugation chemistry, where it serves as a linker for attaching various functional groups to biomolecules. This aligns with current interests in antibody-drug conjugates (ADCs) and theranostic agents, which represent cutting-edge approaches in cancer therapy and diagnostic imaging.

Quality control aspects of this compound are crucial, especially considering the pharmaceutical industry's emphasis on Good Manufacturing Practices (GMP) and quality by design (QbD) principles. The presence of both carboxylic acid and protected amine functionalities requires careful analytical method development to ensure purity and proper characterization. Advanced techniques like HPLC-MS and NMR spectroscopy are typically employed for this purpose.

Storage and handling recommendations for CAS No. 2171648-40-9 follow standard protocols for Fmoc-protected amino acid derivatives. The compound should be stored in cool, dry conditions, protected from light to prevent degradation of the fluorenyl group. These considerations are particularly important for researchers working in high-throughput screening environments where compound stability directly impacts experimental reproducibility.

From a commercial perspective, the availability of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid through specialized chemical suppliers reflects the growing market for custom synthesis intermediates. The compound's pricing and availability often depend on factors like scale of production and purity requirements, which are key considerations for both academic researchers and industrial-scale manufacturers.

Future research directions for this compound may include exploration of its enantiomeric purity and potential applications in asymmetric synthesis. The chiral center at the 3-methoxybutanoyl moiety presents opportunities for developing stereoselective synthetic routes, which could be valuable for creating more potent and selective pharmaceutical agents. This aligns with the broader industry trend toward chiral drugs and single-enantiomer therapeutics.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid (CAS No. 2171648-40-9) represents a sophisticated chemical tool that bridges multiple disciplines in pharmaceutical research. Its structural features address current challenges in peptide drug development, while its synthetic versatility positions it as a valuable asset in the quest for novel therapeutic agents. As the field continues to evolve, this compound is likely to maintain its relevance in both academic and industrial settings.